Cas no 3814-93-5 (Styrene-α,β,β-d3)
Styrene-α,β,β-d3 is a deuterated analog of styrene, where three hydrogen atoms at the α and β positions are replaced with deuterium (D). This isotopic labeling enhances its utility in mechanistic studies, kinetic isotope effect (KIE) investigations, and NMR spectroscopy applications. The incorporation of deuterium reduces signal interference in proton NMR, enabling clearer analysis of reaction pathways. Its high isotopic purity and stability make it valuable for tracing and quantifying molecular interactions in polymerization research and organic synthesis. The compound is particularly useful in studies requiring precise tracking of hydrogen/deuterium exchange processes or elucidating reaction mechanisms in catalytic systems.
Styrene-α,β,β-d3 structure
Product Name:Styrene-α,β,β-d3
CAS No:3814-93-5
MF:C8H5D3
MW:107.168
MDL:MFCD00084182
CID:296583
PubChem ID:10855399
Update Time:2025-05-28
Styrene-α,β,β-d3 Chemical and Physical Properties
Names and Identifiers
-
- STYRENE-ALPHA,BETA,BETA-D3
- Styrene(vinyl-1,2,2-d3)
- Styrene-α,β,β-d3
- Styrene-alpha, beta, beta-d3
- MFCD00084182
- Styrene- alpha , beta , beta -d3
- Styrene (vinyl-1,2,2-d3)
- D99675
- (~2~H_3_)Ethenylbenzene
- 3814-93-5
- Styrene-?,?,?-d3
- DTXSID90445906
- Styrene-d3, stab.
- 1,2,2-trideuterioethenylbenzene
- Styrene-alpha, beta, beta-d3, >=98 atom % D, >=98% (CP), contains hydroquinone as stabilizer
-
- MDL： MFCD00084182
- Inchi： InChI=1S/C8H8/c1-2-8-6-4-3-5-7-8/h2-7H,1H2/i1D2,2D
- InChI Key： PPBRXRYQALVLMV-FUDHJZNOSA-N
- SMILES： [2H]/C(=C(/C1C=CC=CC=1)\[2H])/[2H]
Computed Properties
- Exact Mass: 107.0814304930g/mol
- Monoisotopic Mass: 107.0814304930g/mol
- Isotope Atom Count: 3
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 8
- Rotatable Bond Count: 1
- Complexity: 68.1
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
- Topological Polar Surface Area: 0Ų
Experimental Properties
- Color/Form: Not determined
- Density: 0.935 g/mL at 25 °C(lit.)
- Melting Point: -31 °C
- Boiling Point: 50-51 °C25 mm Hg(lit.)
- Flash Point: 31 °C
- Refractive Index: n20/D 1.546(lit.)
- LogP: 2.32960
- Solubility: Not determined
Styrene-α,β,β-d3 Security Information
- Hazardous Material transportation number：UN 2055 3/PG 3
- WGK Germany：3
- Hazard Category Code： 10-20-36/38
- Safety Instruction： 23
-
Hazardous Material Identification：
Styrene-α,β,β-d3 Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 524999-1G |
Styrene-α,β,β-d3 |
3814-93-5 | 98% | 1g |
¥4624.59 | 2023-12-05 | |
| abcr | AB258433-1 g |
Styrene-d3, stab., 98 atom%D; . |
3814-93-5 | 1 g |
€423.90 | 2023-07-20 | ||
| TRC | S687796-5mg |
Styrene-α,β,β-d3 |
3814-93-5 | 5mg |
$ 64.00 | 2023-09-06 | ||
| TRC | S687796-10mg |
Styrene-α,β,β-d3 |
3814-93-5 | 10mg |
$ 81.00 | 2023-09-06 | ||
| TRC | S687796-50mg |
Styrene-α,β,β-d3 |
3814-93-5 | 50mg |
$98.00 | 2023-05-17 | ||
| abcr | AB258433-1g |
Styrene-d3, stab., 98 atom%D; . |
3814-93-5 | 1g |
€465.40 | 2025-04-19 | ||
| Apollo Scientific | DE935-1g |
Styrene-D3. stab. >98 Atom % D 1g ampoule |
3814-93-5 | >98 Atom % D | 1g |
£174.00 | 2025-02-19 | |
| Cooke Chemical | S6424649-1g |
Styrene-α,β,β-d3 , ≥98atom%D,≥98%(CP) |
3814-93-5 | containshydroquinoneasstabilizer | 1g |
RMB 3366.49 | 2025-02-21 | |
| SHENG KE LU SI SHENG WU JI SHU | sc-258183-1 g |
Styrene-α, β, β-d3, |
3814-93-5 | 1g |
￥1,933.00 | 2023-07-10 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-258183-1g |
Styrene-α, β, β-d3, |
3814-93-5 | 1g |
￥1933.00 | 2023-09-05 |
Styrene-α,β,β-d3 Suppliers
Amadis Chemical Company Limited
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(CAS:3814-93-5)Styrene-α,β,β-d3
Order Number:A1210194
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 15:59
Price ($):268.0
Email:sales@amadischem.com
Styrene-α,β,β-d3 Related Literature
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
3814-93-5 (Styrene-α,β,β-d3) Related Products
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- 110392-44-4(Benzene, diethenyl-, polymer with ethenylbenzene and ethenylethylbenzene, aminomethylated)
- 934-85-0(Styrene-d2)
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:3814-93-5)Styrene-α,β,β-d3
Purity:99%
Quantity:1g
Price ($):268.0